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Compound of Interest

Compound Name: 4-Bromo-2-formylbenzonitrile

Cat. No.: B1289086

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Bromo-2-formylbenzonitrile. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound,
minimizing risks and ensuring regulatory compliance.

Hazard Summary:

While a specific Safety Data Sheet (SDS) for 4-Bromo-2-formylbenzonitrile is not readily
available, data from structurally similar compounds such as p-Bromobenzonitrile, 4-Bromo-2-
chlorobenzonitrile, and other brominated benzonitriles indicate that this compound should be
handled with care.[1][2][3] It is presumed to be harmful if swallowed, toxic in contact with skin,
and harmful if inhaled.[2][3] It is also expected to cause skin and serious eye irritation.[2][3][4]

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the recommended PPE for handling 4-Bromo-2-formylbenzonitrile.
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Body Part

Personal Protective
Equipment

Specifications and Rationale

Hands

Chemical-resistant gloves

Nitrile gloves are
recommended for their
resistance to a broad range of
chemicals and are more
resistant to punctures and
tears than latex.[5][6] Always
inspect gloves for integrity
before use and change them

immediately if contaminated.

Eyes

Safety goggles or safety
glasses with side shields

To protect against splashes
and dust, eye protection
meeting ANSI Z87.1 standards

is required.[7]

Face

Face shield

A face shield worn over safety
goggles is necessary when
there is a significant risk of
splashing or when handling

larger quantities.[5][7]

Body

Laboratory coat

A buttoned lab coat should be
worn to protect skin and
personal clothing from

contamination.[6][7]

Respiratory

Use in a well-ventilated area or

chemical fume hood

Engineering controls such as a
chemical fume hood are the
primary means of preventing
inhalation exposure.[2][8] If
engineering controls are not
sufficient, a NIOSH-approved

respirator may be necessary.

[7]

Feet

Closed-toe shoes

Shoes that fully cover the feet

are required to protect against
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spills.[7]

2. Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

e Handling:

o Always handle 4-Bromo-2-formylbenzonitrile in a well-ventilated area, preferably within
a certified chemical fume hood, to minimize inhalation of dust or vapors.[2][8]

o Avoid direct contact with skin, eyes, and clothing.[1]
o Do not eat, drink, or smoke in areas where the chemical is handled.[4]
o Wash hands thoroughly after handling.[1][4]
o Avoid dust formation when handling the solid compound.[1]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[1]
o Store in a locked cabinet or other secure location.[2][9]
3. Disposal Plan

As a halogenated organic compound, 4-Bromo-2-formylbenzonitrile must be disposed of as
hazardous waste.[8] Do not dispose of this chemical in regular trash or down the drain.[10]
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Waste Type

Disposal Procedure

Unused or Waste Product

Collect in a dedicated, clearly labeled hazardous
waste container for "Halogenated Organic
Waste."[8]

Contaminated Consumables (e.g., gloves,

weigh paper)

Place in the designated "Halogenated Organic

Waste" container.[8]

Empty Containers

Triple rinse the container with a suitable solvent
(e.g., acetone or ethanol). Collect the rinsate as
hazardous waste.[8] After rinsing, the container
can be disposed of as non-hazardous waste, or
as directed by your institution's EHS

department.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[8]

4. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.[2][9]
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2][9] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.

Move the affected person to fresh air.[2][3] If
) breathing is difficult, provide oxygen. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . .
water.[2][3] Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE. For
small spills of solid material, carefully sweep up
Spil to avoid creating dust and place in a sealed
container for disposal.[1] For larger spills, follow
your institution's spill response protocol and

contact EHS.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Bromo-2-formylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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